3-methyl-4-propyl-4H-1,2,4-triazole
Overview
Description
1,2,4-Triazoles are a class of heterocyclic compounds that contain the 1,2,4-triazole ring in their structure . They are characterized by multidirectional biological activity . A large volume of research has been carried out on triazole and their derivatives, proving significant antibacterial activity of this heterocyclic core .
Synthesis Analysis
The synthesis of triazole derivatives has been studied extensively. Various methods have been developed to synthesize triazole derivatives, including chemical and enzymatic methods . Chemical methods involve the formation of cyclic structures by the reaction of alkyl halides with azides .
Molecular Structure Analysis
The molecular structure of 1,2,4-triazoles is characterized by a five-membered ring containing three nitrogen atoms and two carbon atoms .
Chemical Reactions Analysis
Triazoles can undergo a variety of chemical reactions. For example, 4-Methyl-4H-1,2,4-triazole-3-thiol reacts with ethyl bromoacetate to yield ethyl [(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate .
Scientific Research Applications
Pharmaceutical Chemistry
3-methyl-4-propyl-4H-1,2,4-triazole: is a derivative of 1,2,4-triazole, which is a significant heterocycle in pharmaceutical chemistry due to its broad biological activities. These activities include antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer properties . The unique structure of triazoles allows them to form various non-covalent bonds with enzymes and receptors, leading to these broad-spectrum biological activities.
Green Chemistry
The synthesis of triazoles, including 3-methyl-4-propyl-4H-1,2,4-triazole , can be achieved through green chemistry pathways. This involves using nonconventional sources like microwave, mechanical mixing, visible light, and ultrasound, which are environmentally friendly and sustainable methods . Green chemistry emphasizes minimizing waste and energy consumption, making the synthesis of triazoles more eco-friendly.
Antiproliferative Agents
Triazole derivatives, including the 1,2,4-triazole class, have been studied for their antiproliferative effects, particularly against cancer cells. Research has shown that these compounds can be effective in inhibiting the growth of various cancer cell lines, making them potential candidates for anticancer drugs .
Material Chemistry
The structural versatility of triazoles allows them to be used in material chemistry. Their ability to engage in multiple bonding types makes them suitable for creating complex materials with specific properties. This can include polymers, coatings, and other materials that require robustness and stability .
Agrochemistry
In agrochemistry, triazole derivatives are utilized for their fungicidal and plant growth-regulating properties. They can protect crops from fungal diseases and improve yield by influencing the growth and development of plants .
Medicinal Scaffolds
Triazole compounds serve as key scaffolds in medicinal chemistry. They are incorporated into a wide range of drugs, such as antifungals (itraconazole, fluconazole, voriconazole), antivirals (ribavirin), and antimigraine agents (rizatriptan). These scaffolds are crucial for the drugs’ ability to target specific biological pathways .
Mechanism of Action
Target of Action
Triazole compounds, in general, are known to interact with a variety of enzymes and receptors in biological systems . They show versatile biological activities due to their ability to bind readily in the biological system .
Mode of Action
Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors . This interaction leads to changes in the function of the target, which can result in various biological effects.
Biochemical Pathways
It’s known that triazole compounds can influence a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities . These activities suggest that triazoles may affect multiple biochemical pathways.
Result of Action
Triazole compounds are known to exhibit a broad spectrum of therapeutic activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer effects . These effects suggest that triazoles can induce a variety of molecular and cellular changes.
Action Environment
It’s known that the activity of triazole compounds can be influenced by various factors, including ph, temperature, and the presence of other substances .
properties
IUPAC Name |
3-methyl-4-propyl-1,2,4-triazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3/c1-3-4-9-5-7-8-6(9)2/h5H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIELZMJNYYRADO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=NN=C1C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-4-propyl-4H-1,2,4-triazole | |
CAS RN |
1423029-23-5 |
Source
|
| Record name | 3-methyl-4-propyl-4H-1,2,4-triazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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